Cas no 1258630-85-1 (2-amino-8-bromo-3,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-8-bromo-3,4-dihydroquinazolin-4-one
• CAS No: 1258630-85-1
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• MDL: MFCD25957243
• CID: 2854670
• PubChem ID: 135742235
• Update Time: 2025-07-18

2-amino-8-bromo-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-8-bromo-1H-quinazolin-4-one
• 2-amino-8-bromo-3,4-dihydroquinazolin-4-one
• 4(3H)-Quinazolinone, 2-amino-8-bromo-
• 1258630-85-1
• AKOS024234823
• MFCD25957243
• 2-amino-8-bromoquinazolin-4(3H)-one
• SCHEMBL1030410
• CS-0158591
• AS-77840
• 2-AMINO-8-BROMO-3H-QUINAZOLIN-4-ONE
• F15690

• MDL： MFCD25957243
• Inchi： 1S/C8H6BrN3O/c9-5-3-1-2-4-6(5)11-8(10)12-7(4)13/h1-3H,(H3,10,11,12,13)
• InChI Key： KBQNPSNPMMVEHM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NC(N)=NC=21)=O

Computed Properties

• Exact Mass: 238.96942g/mol
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.99±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-amino-8-bromo-3,4-dihydroquinazolin-4-one

Professional Introduction to 2-amino-8-bromo-3,4-dihydroquinazolin-4-one (CAS No. 1258630-85-1)

2-amino-8-bromo-3,4-dihydroquinazolin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 1258630-85-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the quinazoline derivatives, a class of molecules widely studied for their pharmacological properties. Quinazoline scaffolds are known for their role in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.

The structural features of 2-amino-8-bromo-3,4-dihydroquinazolin-4-one make it a promising candidate for further investigation. The presence of both an amino group and a bromine substituent in the quinazoline ring system introduces unique reactivity and binding properties. The amino group can participate in hydrogen bonding interactions, while the bromine atom can serve as a handle for further chemical modifications or as a recognition element in protein-ligand binding studies. These characteristics make this compound particularly interesting for drug discovery efforts aimed at developing novel small-molecule inhibitors.

In recent years, there has been growing interest in quinazoline derivatives as scaffolds for anticancer agents. The quinazoline core is structurally related to several FDA-approved drugs, such as gleevec (imatinib), which targets specific kinases involved in cancer cell proliferation. The brominated derivative 2-amino-8-bromo-3,4-dihydroquinazolin-4-one represents an evolution of this scaffold, with modifications designed to enhance binding affinity and selectivity. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression.

One of the key areas of research involving 2-amino-8-bromo-3,4-dihydroquinazolin-4-one is its potential as an inhibitor of tyrosine kinases, which are overactive in many types of cancer. Tyrosine kinases play a crucial role in signal transduction pathways that regulate cell growth, differentiation, and survival. By inhibiting these enzymes, compounds like 2-amino-8-bromo-3,4-dihydroquinazolin-4-one can disrupt aberrant signaling networks that drive tumor growth. Recent advances in high-throughput screening technologies have enabled researchers to rapidly assess the binding interactions between this compound and target proteins, providing valuable insights into its mechanism of action.

Additionally, the bromine substituent in 2-amino-8-bromo-3,4-dihydroquinazolin-4-one offers opportunities for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the quinazoline ring, expanding the structural diversity of potential drug candidates. Such modifications can fine-tune the pharmacological properties of the compound, including its solubility, metabolic stability, and target specificity.

The synthesis of 2-amino-8-bromo-3,4-dihydroquinazolin-4-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of modern catalytic systems has improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for preclinical studies. Advances in flow chemistry have also enabled continuous production methods, which can enhance scalability and reproducibility.

In vitro studies have begun to explore the biological activity of 2-amino-8-bromo-3,4-dihydroquinazolin-4-one, with particular focus on its interaction with cancer cell lines. Initial results suggest that this compound exhibits dose-dependent inhibition of proliferation in several tumor-derived cell lines. Mechanistic studies using enzyme assays and surface plasmon resonance (SPR) have provided evidence that it binds to target kinases with high affinity. Further investigations are underway to elucidate whether this compound acts as a competitive or noncompetitive inhibitor and to identify any off-target effects.

The development of resistance remains a significant challenge in cancer therapy. One promising approach is to design compounds that target multiple pathways simultaneously or that undergo metabolic activation to exert their effects. The structural flexibility of 2-amino-8-bromo-3,4-dihydroquinazolin-4-one makes it amenable to such strategies. For instance, prodrug formulations could be developed where the compound is activated intracellularly by enzymatic cleavage or redox processes.

Computational modeling techniques have played an increasingly important role in guiding the design and optimization of quinazoline derivatives like 2-amino-8-bromo-3,4-dihydroquinazolin-4-one. Molecular docking simulations can predict binding poses and affinities between the compound and target proteins with high accuracy. These predictions help researchers prioritize which analogs should be synthesized next based on their predicted potency and selectivity profiles.

The pharmacokinetic properties of 2-amino-8-bromo-3,4-dihydroquinazolin-4-one are also under investigation to ensure its suitability for clinical development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly characterized before advancing into human trials. In vitro models are being used to assess metabolic stability and identify potential degradation pathways or bioactivation events that could influence drug efficacy or safety.

The future direction for research on 2-amino-8-bromo-3,4-dihydroquinazolinone includes exploring its potential applications beyond oncology. Studies have hinted at its possible utility in treating inflammatory diseases or infectious disorders by targeting relevant signaling pathways or enzymes expressed by pathogens or immune cells. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.